Cas no 1361544-26-4 (3-(2,6-Dichlorophenyl)-2-fluoro-5-hydroxypyridine)

• Product Name: 3-(2,6-Dichlorophenyl)-2-fluoro-5-hydroxypyridine
• CAS No: 1361544-26-4
• MF: C₁₁H₆Cl₂FNO
• MW: 258.075844287872
• CID: 4800279
• Update Time: 2025-06-13

3-(2,6-Dichlorophenyl)-2-fluoro-5-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Dichlorophenyl)-2-fluoro-5-hydroxypyridine

• Inchi： 1S/C11H6Cl2FNO/c12-8-2-1-3-9(13)10(8)7-4-6(16)5-15-11(7)14/h1-5,16H
• InChI Key： GGMWSCCTICWWPL-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C1C(=NC=C(C=1)O)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 234
• XLogP3: 3.8
• Topological Polar Surface Area: 33.1

Additional information on 3-(2,6-Dichlorophenyl)-2-fluoro-5-hydroxypyridine

Introduction to 3-(2,6-Dichlorophenyl)-2-fluoro-5-hydroxypyridine (CAS No. 1361544-26-4)

3-(2,6-Dichlorophenyl)-2-fluoro-5-hydroxypyridine, identified by its CAS number 1361544-26-4, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic aromatic molecule has garnered attention due to its unique structural features and potential applications in drug development. The presence of both fluoro and hydroxypyridine substituents makes it a versatile scaffold for medicinal chemists exploring novel therapeutic agents.

The compound's structure, characterized by a pyridine core substituted with a 2,6-dichlorophenyl group at the C3 position and a fluoro group at the C2 position, along with a hydroxyl group at the C5 position, contributes to its distinct chemical properties. These features not only influence its reactivity but also its potential biological activity. The fluoro substituent, in particular, is well-known for its ability to enhance metabolic stability and binding affinity in drug molecules.

In recent years, there has been growing interest in exploring the pharmacological potential of pyridine derivatives. The combination of electron-withdrawing groups like chlorine and fluorine, along with functional groups such as hydroxyl, creates a rich chemical space for designing molecules with specific biological targets. 3-(2,6-Dichlorophenyl)-2-fluoro-5-hydroxypyridine represents an excellent example of such a compound, with its dual functionality making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in various cellular processes, and their dysregulation is often associated with diseases such as cancer. By designing molecules that selectively inhibit specific kinases, researchers can develop targeted therapies that minimize side effects. The structural features of 3-(2,6-Dichlorophenyl)-2-fluoro-5-hydroxypyridine make it an attractive scaffold for developing kinase inhibitors due to its ability to interact with the active sites of these enzymes.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. The introduction of fluorine atoms into pyridine rings can significantly alter the pharmacokinetic properties of drug candidates. For instance, fluorine atoms can increase lipophilicity, improve metabolic stability, and enhance binding affinity to biological targets. These properties are particularly valuable in the development of small-molecule drugs that need to traverse biological membranes and reach their target sites efficiently.

The hydroxyl group in 3-(2,6-Dichlorophenyl)-2-fluoro-5-hydroxypyridine also contributes to its potential as a pharmaceutical intermediate. Hydroxyl groups are common functional groups in many bioactive molecules and can participate in hydrogen bonding interactions, which are essential for molecular recognition processes. This feature makes the compound a valuable building block for designing molecules with specific biological activities.

In addition to its potential applications in kinase inhibition, 3-(2,6-Dichlorophenyl)-2-fluoro-5-hydroxypyridine may also find utility in other therapeutic areas. For example, its structural motif could be modified to develop compounds with anti-inflammatory or antiviral properties. The versatility of this scaffold allows researchers to explore multiple drug discovery pathways by introducing different substituents or altering the core structure.

The synthesis of 3-(2,6-Dichlorophenyl)-2-fluoro-5-hydroxypyridine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as cross-coupling reactions and palladium catalysis are often employed to construct the desired pyridine ring system. The presence of multiple functional groups necessitates precise control over reaction conditions to avoid unwanted side products.

The compound's stability under various storage conditions is another critical factor that needs to be addressed during its development. Stability studies are conducted to assess how the molecule behaves over time when exposed to different temperatures, humidity levels, and light conditions. These studies help ensure that the compound remains effective throughout its shelf life and can be reliably used in subsequent research or drug development processes.

Evaluation of the toxicological profile is also essential before moving forward with clinical applications. Preliminary toxicity studies can provide insights into the safety margins of the compound and help identify any potential risks associated with its use. These studies often involve testing on cell cultures or animal models to assess acute toxicity levels and long-term effects.

The growing interest in computational chemistry has also enabled researchers to predict the biological activity of 3-(2,6-Dichlorophenyl)-2-fluoro-5-hydroxypyridine using molecular modeling techniques. By simulating interactions between this compound and biological targets such as proteins or enzymes, researchers can gain valuable insights into its potential pharmacological effects without conducting extensive experimental trials.

In conclusion, 3-(2,6-Dichlorophenyl)-2-fluoro-5-hydroxypyridine (CAS No. 1361544-26-4) is a promising compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutic agents targeting various diseases. Ongoing research efforts continue to explore its applications in drug discovery and development, paving the way for new treatments that could improve patient outcomes worldwide.